Cas no 599-81-5 (4-Amino-N-pyridin-3-ylbenzenesulphonamide)

4-Amino-N-pyridin-3-ylbenzenesulphonamide is a sulfonamide derivative characterized by its pyridine and aniline functional groups, which confer versatile reactivity and potential biological activity. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural similarity to known sulfonamide-based therapeutics, which often exhibit antimicrobial or enzyme-inhibitory properties. Its aromatic and heterocyclic moieties make it a valuable intermediate for synthesizing more complex molecules. The presence of both amino and sulfonamide groups enhances its solubility in polar solvents, facilitating its use in aqueous reaction systems. Careful handling is advised due to potential sensitivity to light and moisture. Suitable for research applications requiring precise sulfonamide functionalization.

4-Amino-N-pyridin-3-ylbenzenesulphonamide structure

599-81-5 structure

Product Name:4-Amino-N-pyridin-3-ylbenzenesulphonamide

CAS No:599-81-5

MF:C₁₁H₁₁N₃O₂S

MW:249.288940668106

MDL:MFCD07365053

CID:1071973

PubChem ID:4778157

Update Time:2025-06-08

4-Amino-N-pyridin-3-ylbenzenesulphonamide Chemical and Physical Properties

Names and Identifiers

- 4-Amino-N-pyridin-3-ylbenzenesulfonamide
- 3-Sulfanilamido-pyridin
- 4-amino-N-pyridin-3-yl-benzenesulfonamide
- AC1NGPV5
- AC1Q51XH
- CTK7D7922
- SBB055351
- sulfanilic acid-[3]pyridylamide
- Sulfanilsaeure-[3]pyridylamid
- 3-Sulfanilamidopyridine
- AN-584/43485236
- G32428
- 4-amino-N-(3-pyridinyl)benzenesulfonamide
- TS-00770
- CS-0246996
- 4-amino-N-(pyridin-3-yl)benzene-1-sulfonamide
- Z278031322
- 599-81-5
- N-(3-pyridyl)sulfanilamide
- EN300-35221
- SCHEMBL10031630
- 3-Sulfapyridine
- 4-Amino-N-pyridin-3-ylbenzenesulphonamide
- AKOS000138753
- DTXSID30406490
- pyridine, 3-sulphanilamido-
- MDL： MFCD07365053
- Inchi： 1S/C11H11N3O2S/c12-9-3-5-11(6-4-9)17(15,16)14-10-2-1-7-13-8-10/h1-8,14H,12H2
- InChI Key： ZLXWFOCBHASDIJ-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)N)(NC1C=NC=CC=1)(=O)=O

Computed Properties

Exact Mass: 249.05733
Monoisotopic Mass: 249.05719778g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 331
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 93.5Å²

Experimental Properties

PSA: 85.08

4-Amino-N-pyridin-3-ylbenzenesulphonamide Pricemore >>

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Matrix Scientific	084665-1g	4-Amino-N-pyridin-3-ylbenzenesulfonamide, 97%	599-81-5	97%	1g	$433.00	2023-09-08
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Enamine	EN300-35221-0.1g	4-amino-N-(pyridin-3-yl)benzene-1-sulfonamide	599-81-5	95.0%	0.1g	$62.0	2025-03-21
Enamine	EN300-35221-0.25g	4-amino-N-(pyridin-3-yl)benzene-1-sulfonamide	599-81-5	95.0%	0.25g	$88.0	2025-03-21
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